N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide

• IUPAC Name: N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide
• InChI: InChI=1S/C14H18ClFN2O/c15-12-7-10(16)5-6-11(12)14(19)18-13(8-17)9-3-1-2-4-9/h5-7,9,13H,1-4,8,17H2,(H,18,19)
• InChI Key: YRVAXWWCPDZPGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H18ClFN2O
• Molecular Weight: 284.75 g/mol

Description

N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide, also known as AC-42, is a novel compound that has gained attention in scientific research due to its potential use in the treatment of various neurological disorders.

Mechanism of Action

N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide is a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). It binds to a specific site on the receptor, which enhances the receptor's response to glutamate. This leads to an increase in synaptic plasticity, which is important for learning and memory. N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide also has an effect on the dopamine system, which may contribute to its antipsychotic properties.
Biochemical and Physiological Effects:
N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been shown to increase the activity of the mGluR5 receptor, leading to an increase in synaptic plasticity. This has been associated with improvements in cognitive function and memory. N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has also been found to have an effect on the dopamine system, which may contribute to its antipsychotic properties.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide is that it has been shown to be effective in animal models of various neurological disorders. This makes it a promising candidate for further research and potential clinical use. However, one limitation is that the long-term effects of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide are not yet fully understood. Further research is needed to determine the safety and efficacy of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in humans.

Future Directions

There are several future directions for research on N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide. One area of interest is the potential use of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in the treatment of Alzheimer's disease. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of interest is the potential use of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in the treatment of schizophrenia. Further studies are needed to determine the safety and efficacy of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide in humans with this disorder. Finally, there is a need for further research on the long-term effects of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide, including its potential for addiction and abuse.

Synthesis Methods

The synthesis of N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide involves the reaction of 2-chloro-4-fluorobenzoyl chloride with N-(2-amino-1-cyclopentylethyl) amine in the presence of a base. The reaction yields a white solid, which is then purified using column chromatography. The purity of the compound is confirmed using NMR and mass spectrometry.

Scientific Research Applications

N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have a positive effect on cognitive function and memory in animal models of Alzheimer's disease. In addition, N-(2-amino-1-cyclopentylethyl)-2-chloro-4-fluorobenzamide has been found to have antipsychotic properties in animal models of schizophrenia.